Cas no 2228241-50-5 (O-(1-propylcyclopropyl)methylhydroxylamine)

• Product Name: O-(1-propylcyclopropyl)methylhydroxylamine
• CAS No: 2228241-50-5
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 6493948
• PubChem ID: 165965160
• Update Time: 2025-05-20

O-(1-propylcyclopropyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(1-propylcyclopropyl)methylhydroxylamine
• EN300-1813981
• 2228241-50-5
• O-[(1-propylcyclopropyl)methyl]hydroxylamine

• Inchi： 1S/C7H15NO/c1-2-3-7(4-5-7)6-9-8/h2-6,8H2,1H3
• InChI Key： BZYMJWUKFZWHMZ-UHFFFAOYSA-N
• SMILES： O(CC1(CCC)CC1)N

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(1-propylcyclopropyl)methylhydroxylamine

O-(1-Propylcyclopropyl)methylhydroxylamine: A Comprehensive Overview

O-(1-Propylcyclopropyl)methylhydroxylamine, identified by the CAS number 2228241-50-5, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a hydroxylamine group, making it a valuable intermediate in various chemical reactions. Recent studies have highlighted its potential applications in drug development and as a building block for advanced materials.

The molecular structure of O-(1-Propylcyclopropyl)methylhydroxylamine consists of a cyclopropane ring substituted with a propyl group and a hydroxylamine moiety. This configuration imparts the compound with unique electronic and steric properties, which are advantageous in catalytic processes and as precursors for bioactive molecules. Researchers have demonstrated that the compound's reactivity can be fine-tuned through subtle modifications to its substituents, opening new avenues for its utilization in asymmetric synthesis.

In the realm of pharmacology, O-(1-Propylcyclopropyl)methylhydroxylamine has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its role in the development of novel antibiotics and anticancer agents. Its ability to participate in nucleophilic additions and other key reactions makes it an attractive candidate for constructing complex molecular frameworks with high precision.

The synthesis of O-(1-Propylcyclopropyl)methylhydroxylamine has been optimized through innovative methodologies, including catalytic asymmetric synthesis and microwave-assisted reactions. These advancements have not only improved the yield and purity of the compound but also reduced the environmental footprint of its production. Such eco-friendly synthetic approaches align with current trends toward sustainable chemistry practices.

From a materials science perspective, O-(1-Propylcyclopropyl)methylhydroxylamine has been investigated for its potential in creating advanced polymers and hybrid materials. Its ability to form stable bonds under mild conditions makes it a candidate for applications in coatings, adhesives, and electronic materials. Emerging research suggests that its incorporation into polymer systems can enhance mechanical properties and thermal stability.

In conclusion, O-(1-Propylcyclopropyl)methylhydroxylamine stands as a testament to the ingenuity of modern chemical research. With its diverse applications spanning drug discovery, catalysis, and materials innovation, this compound continues to be a focal point for scientific exploration. As research progresses, new insights into its properties and potential uses are expected to further solidify its role in contemporary chemistry.